Cas no 2680846-86-8 (4-{(prop-2-en-1-yloxy)carbonylamino}hex-5-enoic acid)

• Product Name: 4-{(prop-2-en-1-yloxy)carbonylamino}hex-5-enoic acid
• CAS No: 2680846-86-8
• MF: C₁₀H₁₅NO₄
• MW: 213.230403184891
• CID: 5653159
• PubChem ID: 165919388
• Update Time: 2025-05-21

4-{(prop-2-en-1-yloxy)carbonylamino}hex-5-enoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{[(prop-2-en-1-yloxy)carbonyl]amino}hex-5-enoic acid
• 2680846-86-8
• EN300-28273258
• 4-{(prop-2-en-1-yloxy)carbonylamino}hex-5-enoic acid

• Inchi： 1S/C10H15NO4/c1-3-7-15-10(14)11-8(4-2)5-6-9(12)13/h3-4,8H,1-2,5-7H2,(H,11,14)(H,12,13)
• InChI Key： KFCDQBUPJOBIMG-UHFFFAOYSA-N
• SMILES： O(CC=C)C(NC(C=C)CCC(=O)O)=O

Computed Properties

• Exact Mass: 213.10010796g/mol
• Monoisotopic Mass: 213.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 8
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 75.6Ų

Additional information on 4-{(prop-2-en-1-yloxy)carbonylamino}hex-5-enoic acid

Comprehensive Overview of 4-{(prop-2-en-1-yloxy)carbonylamino}hex-5-enoic acid (CAS No. 2680846-86-8)

4-{(prop-2-en-1-yloxy)carbonylamino}hex-5-enoic acid (CAS No. 2680846-86-8) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique allyloxycarbonylamino and hexenoic acid moieties, serves as a versatile building block for synthesizing more complex molecules. Researchers are particularly interested in its potential applications in drug development, polymer chemistry, and bio-conjugation due to its reactive functional groups.

The molecular structure of 4-{(prop-2-en-1-yloxy)carbonylamino}hex-5-enoic acid features a carbonylamino linker and an unsaturated hex-5-enoic acid chain, which contribute to its reactivity and adaptability in chemical reactions. These properties make it a valuable intermediate for creating peptide mimetics, biodegradable polymers, and targeted drug delivery systems. Recent studies have explored its role in click chemistry and photo-crosslinking applications, aligning with the growing demand for sustainable and efficient synthetic methodologies.

In the context of current trends, the compound’s potential in green chemistry and biocompatible materials has sparked interest among environmental researchers. With the rise of eco-friendly synthesis and renewable resources, 4-{(prop-2-en-1-yloxy)carbonylamino}hex-5-enoic acid offers a promising avenue for reducing reliance on petroleum-based precursors. Its compatibility with enzyme-catalyzed reactions further enhances its appeal for industrial applications.

Another area of exploration is the compound’s utility in proteomics and biomarker discovery. The allyloxycarbonyl group can act as a protective moiety for amines, enabling selective modifications in peptide synthesis. This aligns with the increasing focus on precision medicine and personalized therapeutics, where tailored molecular tools are essential. Researchers are also investigating its derivatives for bioimaging and diagnostic probes, leveraging its fluorescent or reactive properties.

From a commercial perspective, the demand for high-purity intermediates like 4-{(prop-2-en-1-yloxy)carbonylamino}hex-5-enoic acid is driven by advancements in pharmaceutical R&D and material innovation. Suppliers and manufacturers are optimizing synthesis protocols to meet the needs of academic and industrial labs, focusing on scalability and cost-efficiency. The compound’s patent landscape and regulatory status are also critical considerations for stakeholders.

In summary, 4-{(prop-2-en-1-yloxy)carbonylamino}hex-5-enoic acid (CAS No. 2680846-86-8) represents a multifaceted chemical entity with broad applicability. Its relevance to cutting-edge research and industrial innovation underscores its importance in modern science. As investigations continue, this compound is poised to play a pivotal role in addressing challenges across healthcare, sustainability, and advanced materials.